Cas no 104907-38-2 (Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-)

Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)- structure
104907-38-2 structure
Product Name:Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
CAS No:104907-38-2
MF:C17H13NO3
MW:279.290024518967
CID:183726
PubChem ID:184423
Update Time:2025-04-19

Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,2-(3-phenyl-5-isoxazolyl)-
    • 2-[2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
    • [2-(3-phenyl-1,2-oxazol-5-yl)phenyl]acetic acid
    • AC1L4EVB
    • AC1Q5VNS
    • ACMC-20dji1
    • AR-1A8745
    • CTK4A3475
    • KST-1A0691
    • Benzeneacetic acid, 2-(3-phenyl-5-isoxazolyl)-
    • DTXSID70146828
    • 2-(2-(3-Phenylisoxazol-5-yl)phenyl)acetic acid
    • 104907-38-2
    • Inchi: 1S/C17H13NO3/c19-17(20)10-13-8-4-5-9-14(13)16-11-15(18-21-16)12-6-2-1-3-7-12/h1-9,11H,10H2,(H,19,20)
    • InChI Key: DJULHWFVIISITD-UHFFFAOYSA-N
    • SMILES: O1C(=CC(C2C=CC=CC=2)=N1)C1C=CC=CC=1CC(=O)O

Computed Properties

  • Exact Mass: 279.08959
  • Monoisotopic Mass: 279.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.3Ų

Experimental Properties

  • Density: 1.249
  • Boiling Point: 524.9°Cat760mmHg
  • Flash Point: 271.3°C
  • Refractive Index: 1.604
  • PSA: 63.33
  • LogP: 3.63570
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